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Compound of Interest

Compound Name: 4-Ethylcyclohexanol

Cat. No.: B027859

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 4-
Ethylcyclohexanol, specifically its boiling point and density. The information is compiled from
various chemical data sources to assist in research, development, and quality control
applications. 4-Ethylcyclohexanol (CAS No. 4534-74-1) is a cyclic alcohol used as an
intermediate in organic synthesis and in the formulation of various chemical products.[1][2] It
exists as a mixture of cis and trans isomers, and its physical properties can be influenced by
the isomeric ratio, purity, and environmental conditions.[1][3]

Physical Properties: Boiling Point and Density

The boiling point and density are critical parameters for the handling, processing, and
application of 4-Ethylcyclohexanol. The following table summarizes the reported values for
this compound, which often appears as a colorless to light yellow liquid.[2][4][5]
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. Isomer
Property Value Conditions . Source(s)
Information

Boiling Point 185.7 °C at 760 mmHg Not Specified [4]

at 760 mmHg -
185.67 °C ) Not Specified [6]

(estimated)
83.5-84.5 °C at 10 mmHg Not Specified [4107]
83.4-84.4 °C at 10 mmHg Not Specified [3]
84 °C at 10 mmHg trans isomer [8]
Density 0.889 g/mL at 25 °C Not Specified 31141171

B Mixture of
0.88 g/mL Not Specified ) [9]
isomers

Specific Gravity 0.916 t0 0.919 at 20 °C Not Specified [6]
0.91 Not Specified trans isomer [10]

Experimental Protocols and Methodologies

While the cited sources provide quantitative data on the physical properties of 4-

Ethylcyclohexanol, they do not offer detailed experimental protocols for the specific

measurements. This section outlines the standard methodologies typically employed for

determining boiling point and density, which can be presumed to be similar to the methods

used to obtain the reported values.

Boiling Point Determination: The boiling point of a liquid is the temperature at which its vapor

pressure equals the external pressure. For accurate determination, especially when values are

reported at reduced pressures (e.g., 10 mmHg), vacuum distillation is the standard method.

e Apparatus: A typical setup includes a distillation flask, a condenser, a receiving flask, a

heating mantle, a thermometer, and a vacuum pump connected to a manometer for pressure
measurement.
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e Procedure (General): The 4-Ethylcyclohexanol sample is placed in the distillation flask. The
system is evacuated to the desired pressure (e.g., 10 mmHg), which is monitored by the
manometer. The sample is then heated, and the temperature is recorded when the liquid
boils and a steady stream of condensate is observed. This temperature is the boiling point at
that specific pressure. For measurements at atmospheric pressure (760 mmHg), the same
principle applies without the need for a vacuum.

Density Determination: Density is the mass of a substance per unit volume. It is temperature-
dependent and commonly measured using a pycnometer or a digital densitometer.

e Apparatus: A pycnometer (a glass flask with a precise volume) and an analytical balance, or
a digital density meter. A temperature-controlled water bath is crucial for maintaining the
specified temperature (e.g., 25 °C).

e Procedure (Pycnometer Method):

[e]

The empty pycnometer is weighed.

o ltis then filled with the 4-Ethylcyclohexanol sample and placed in a water bath at the
target temperature until thermal equilibrium is reached.

o The pycnometer is removed, carefully dried, and weighed again to determine the mass of
the liquid.

o The procedure is repeated with a reference substance of known density (e.g., deionized
water) to calibrate the exact volume of the pycnometer.

o The density is calculated by dividing the mass of the 4-Ethylcyclohexanol sample by the
calibrated volume.

Logical Workflow Visualization

The following diagram illustrates a generalized workflow for the characterization of the physical
properties of 4-Ethylcyclohexanol, from sample acquisition to final data reporting.
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Caption: Workflow for Physical Property Characterization of 4-Ethylcyclohexanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. CAS 4534-74-1: 4-Ethylcyclohexanol | CymitQuimica [cymitquimica.com]

. Page loading... [guidechem.com]

. 4-Ethylcyclohexanol | 4534-74-1 [chemnet.com]

. Page loading... [wap.guidechem.com]

. 4-Ethylcyclohexanol (cis- and trans- mixture) | CymitQuimica [cymitquimica.com]

. 4-ethyl cyclohexanol, 4534-74-1 [thegoodscentscompany.com]

°
~ (o)) ()] EEN w N =

. 4-Ethylcyclohexanol | 4534-74-1 [chemicalbook.com]

e 8. trans-4-Ethylcyclohexanol | 19781-62-5 | Tokyo Chemical Industry Co., Ltd.(APAC)
[tcichemicals.com]

e 9. 4-Ethylcyclohexanol, 99%, mixture of cis- and trans isomers, Thermo Scientific 25 g | Buy
Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]

e 10. labproinc.com [labproinc.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of 4-Ethylcyclohexanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b027859#physical-properties-of-4-ethylcyclohexanol-
boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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